Methyl 2-(4-acetylpiperidin-1-yl)acetate

• IUPAC Name: methyl 2-(4-acetylpiperidin-1-yl)acetate
• InChI: InChI=1S/C10H17NO3/c1-8(12)9-3-5-11(6-4-9)7-10(13)14-2/h9H,3-7H2,1-2H3
• InChI Key: XERGTWLNIAANRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCN(CC1)CC(=O)OC
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• CAS RN: 1340113-79-2

Description

“Methyl 2-(4-acetylpiperidin-1-yl)acetate” is a chemical compound with the CAS Number: 1340113-79-2. It has a molecular weight of 199.25. The IUPAC name for this compound is methyl (4-acetyl-1-piperidinyl)acetate.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, piperidine derivatives, which this compound is a part of, are among the most important synthetic fragments for designing drugs. They play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms. This structure is a key component in many pharmaceutical compounds.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” were not found, it’s worth noting that piperidine derivatives are known to undergo a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 199.25. Further physical and chemical properties were not found in the search results.

Scientific Research Applications

Production and Application in Chemical Syntheses

• Phenylacetic Acid Derivatives : A study identified phenylacetic acid derivatives produced by Curvularia lunata, which include compounds related structurally to Methyl 2-(4-acetylpiperidin-1-yl)acetate. These compounds were studied for antimicrobial and antioxidant activities, with specific derivatives showing inhibitory effects on bacterial growth (Varma et al., 2006).

• Piperidine Alkaloids : Research into the synthesis of piperidine alkaloids from ladybird beetles emphasizes the chemical's relevance in synthesizing biologically active compounds. This research underscores the synthetic versatility of piperidine derivatives in producing optically pure alkaloids (Kubizna et al., 2010).

Chemical Structure and Analysis

• Studies on compounds structurally related to this compound have been conducted to understand their molecular and solid-state structures, showcasing the importance of such compounds in the field of molecular chemistry and materials science (Tomaščiková et al., 2008).

Biomedical Research Applications

• In biomedical research, derivatives of this compound, such as N-[11C]methylpiperidin-4-yl acetate, have been utilized in positron emission tomography (PET) studies to measure acetylcholinesterase (AChE) activity in the human brain. This highlights its application in neurological research and potential for diagnosing and understanding neurodegenerative diseases (Nagatsuka et al., 2001).

Future Directions

Piperidine derivatives, including “Methyl 2-(4-acetylpiperidin-1-yl)acetate”, are a significant area of research in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests a future direction of improving and discovering new synthesis methods for such compounds.